Palmitoyl Alkyne-Coenzyme A (trifluoroacetate salt)

• Molecular Formula: C37H62N7O17P3S · CF3COOH
• Molecular Weight: 1115.9
• InChI: InChI=1S/C37H62N7O17P3S.C2HF3O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;3-2(4,5)1(6)7/h1,24-26
• InChI Key: OQLWTCOEDPEGMT-JCJZYQGLSA-N
• SMILES: O=C(CCNC([C@@](O)([H])C(C)(C)COP(OP(O)(OC[C@@H]1[C@@H](OP(O)(O)=O)[C@H](O)[C@H](N2C=NC3=C2N=CN=C3N)O1)=O)(O)=O)=O)NCCSC(CCCCCCCCCCCCCC#C)=O.FC(F)(C(O)=O)F

Description

Acyl coenzyme A (acyl-CoA) thioesters are used by a variety of physiological pathways, including energy production by β-oxidation in mitochondria and peroxisomes and the biosynthesis of triacylglycerols, phospholipids, and cholesterol esters. In addition, palmitoyl CoA serves as a substrate for palmitoylation, a post-translational protein modification in which a protein acyltransferase transfers the palmitoyl group to a free thiol on target proteins. Palmitoyl alkyne-CoA is an ω-alkynylated form of palmitoyl CoA. The terminal alkyne group allows the use of click chemistry linking reactions to label or pull down compounds that interact with palmitoyl CoA or, after palmitoyl transfer, the acyl group. Specifically, palmitoyl alkyne-CoA may be useful in assessing the in vitro palmitoylation of proteins.

Scientific Research Applications

1. Analyzing S-palmitoylated Protein Interactions Palmitoyl Alkyne-Coenzyme A derivatives, such as x-alk-16, have been used for metabolic labeling of S-palmitoylated proteins and for photo-cross-linking of their associated protein complexes in mammalian cells. This application is crucial for studying the dynamic nature and functions of S-palmitoylated proteins within cellular membranes, significantly aiding in the understanding of protein-protein interactions at a molecular level (Peng & Hang, 2015).

2. Mass Spectrometry Analysis of S-Palmitoylated Proteins Alkynyl fatty acids, acting as functional mimics of palmitoyl alkyne-coenzyme A, are used for the metabolic labeling of proteins to study the dynamics of S-palmitoylation. These labeled proteins can then be enriched and analyzed via mass spectrometry, providing a robust method for examining the incorporation and turnover rates of S-palmitoylation across the proteome, which is instrumental in understanding the regulatory mechanisms of protein functions (Cheung See Kit & Martin, 2019).

3. Measurement of Palmitoylation Rates in Biochemical Studies The palmitoylation process can be quantitatively measured using micellar electrokinetic chromatography (MEKC), as demonstrated in studies involving the palmitoylation of fluorescently-labeled peptides. This technique allows for the monitoring of the palmitoylation process concerning reaction time, peptide concentration, pH, and inhibitor concentration, providing valuable insights into the biochemical mechanisms and the influence of different factors on the palmitoylation rate (Borland & Allbritton, 2008).

4. Protein Palmitoylation in Disease and Cell Signaling Studies have linked the palmitoylation of specific proteins to crucial biological processes such as cell signaling, metabolism, apoptosis, and carcinogenesis. Understanding the dynamics and regulation of protein palmitoylation, especially through the actions of protein acyltransferases and protein acylthioesterases, opens up new avenues for disease treatment and a deeper understanding of cellular functions (Smotrys & Linder, 2004).